Cas no 894552-39-7 (N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide)

• Product Name: N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide
• CAS No: 894552-39-7
• MF: C₂₅H₂₀FN₃O₃S
• MW: 461.508008003235
• CID: 6432699
• PubChem ID: 20922305
• Update Time: 2025-05-18

N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide
• N-benzyl-2-[3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-1-yl]acetamide
• N-benzyl-2-[3-(4-fluorophenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]acetamide
• N-BENZYL-2-[3'-(4-FLUOROPHENYL)-2,4'-DIOXO-1,2-DIHYDROSPIRO[INDOLE-3,2'-[1,3]THIAZOLIDIN]-1-YL]ACETAMIDE
• AKOS021725500
• 894552-39-7
• N-benzyl-2-(3'-(4-fluorophenyl)-2,4'-dioxospiro[indoline-3,2'-thiazolidin]-1-yl)acetamide
• VU0626553-1
• AKOS001971546
• F3407-2531

• Inchi： 1S/C25H20FN3O3S/c26-18-10-12-19(13-11-18)29-23(31)16-33-25(29)20-8-4-5-9-21(20)28(24(25)32)15-22(30)27-14-17-6-2-1-3-7-17/h1-13H,14-16H2,(H,27,30)
• InChI Key： BEKNFPFRHZTBQZ-UHFFFAOYSA-N
• SMILES： S1CC(N(C2C=CC(=CC=2)F)C21C(N(CC(NCC1C=CC=CC=1)=O)C1C=CC=CC2=1)=O)=O

Computed Properties

• Exact Mass: 461.12094084g/mol
• Monoisotopic Mass: 461.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide

Introduction to N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide (CAS No. 894552-39-7)

N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule is characterized by its intricate structure, which includes multiple fused rings and functional groups. The presence of a benzyl group, a fluorophenyl moiety, and a spiroindole core makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of this compound is highly sophisticated, featuring a spirocyclic arrangement that contributes to its unique physicochemical properties. The dioxo group and the thiazolidine ring are particularly noteworthy, as they introduce both electrophilic and nucleophilic centers that can be exploited in various chemical reactions. This structural complexity suggests that the compound may exhibit a wide range of biological activities, making it an attractive subject for research in the pharmaceutical industry.

In recent years, there has been growing interest in spirocyclic compounds due to their potential applications in medicinal chemistry. These molecules often exhibit enhanced binding affinity and selectivity when compared to their acyclic counterparts. The specific arrangement of atoms in N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide may contribute to its ability to interact with biological targets in a highly specific manner. This has led to extensive research into its potential pharmacological effects.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the spiroindole core is found in several pharmacologically relevant compounds that have demonstrated efficacy in treating various diseases. The presence of a fluorophenyl group further enhances its potential as a drug candidate, as fluorine atoms are frequently incorporated into pharmaceuticals to improve metabolic stability and binding affinity. These features make N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide a promising scaffold for developing new therapeutic agents.

Recent studies have begun to explore the biological activity of this compound using both computational and experimental approaches. Computational modeling has shown that the rigid structure of N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide allows it to fit snugly into the active sites of potential target proteins. This suggests that it may have potent inhibitory effects on enzymes or receptors involved in disease pathways. Experimental studies have also provided preliminary evidence supporting these predictions.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such intricate molecules with increasing efficiency. The use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, has been particularly useful in building the spirocyclic core. Additionally, the introduction of functional groups like the benzyl group and the fluorophenyl moiety can be achieved through well-established synthetic protocols.

Once synthesized, the compound can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays. The results from these studies will provide valuable insights into the potential therapeutic applications of N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide.

In conclusion, N-benzyl-2-3'-(4-fluorophenyl)-2,4'-dioxo-1,2-dihydrospiroindole-3,2'-1,3thiazolidine-1-ylacetamide (CAS No. 894552-39) is a highly interesting compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it an attractive candidate for further investigation. As research continues to uncover new biological activities and synthetic strategies for this molecule